Leucomethylene blue probe detects a broad spectrum of reactive oxygen and nitrogen species†
RSC Advances Pub Date: 2021-09-29 DOI: 10.1039/D1RA06498C
Abstract
Reactive oxygen and nitrogen species (ROS, RNS) are ubiquitous in biology with a variety of physiological and pathological functions. Here we describe a broad spectrum ROS/RNS detecting fluorogenic probe with red fluorescence emission and up to 100-fold gain. Hence these modified probes are useful for in vivo non-invasive quantification of ROS/RNS.
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